2-(5-Chloro-2-methoxybenzamido)-5-phenylthiophene-3-carboxamide

• IUPAC Name: 2-[(5-chloro-2-methoxybenzoyl)amino]-5-phenylthiophene-3-carboxamide
• InChI: InChI=1S/C19H15ClN2O3S/c1-25-15-8-7-12(20)9-13(15)18(24)22-19-14(17(21)23)10-16(26-19)11-5-3-2-4-6-11/h2-10H,1H3,(H2,21,23)(H,22,24)
• InChI Key: VJZQCGNHCATSRT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=C(C=C(S2)C3=CC=CC=C3)C(=O)N
• Molecular Formula: C19H15ClN2O3S
• Molecular Weight: 386.9 g/mol

Description

2-(5-Chloro-2-methoxybenzamido)-5-phenylthiophene-3-carboxamide, also known as CTPI, is a chemical compound that has been extensively studied for its potential applications in scientific research. CTPI is a member of the thiophene family of compounds, which are known for their diverse biological activities.

Scientific Research Applications

Corrosion Inhibition

Methoxy-substituted phenylthienyl benzamidines, including compounds structurally related to 2-(5-Chloro-2-methoxybenzamido)-5-phenylthiophene-3-carboxamide, have been studied as corrosion inhibitors for carbon steel in hydrochloric acid medium. These compounds demonstrated high effectiveness, with inhibition efficiency reaching up to 95% in certain tests (Fouda et al., 2020).

5-HT3 Receptor Antagonism

Several 3-substituted 5-chloro-2-methoxybenzamides have been synthesized and evaluated for their binding affinity to serotonin-3 (5-HT3) receptors. These compounds showed potential as potent 5-HT3 receptor antagonists, a property that can be important in the development of new therapeutic agents (Kuroita et al., 1996).

Solid-State Structure Analysis

The solid-state structure of related compounds, such as glibenclamide (which contains a 5-chloro-2-methoxybenzamide moiety), has been studied using NMR spectroscopy and theoretical calculations. Such studies are crucial for understanding the molecular interactions and properties of these compounds (Sanz et al., 2012).

Photocatalytic Degradation Studies

Studies involving compounds like propyzamide, which share structural similarities with 2-(5-Chloro-2-methoxybenzamido)-5-phenylthiophene-3-carboxamide, have focused on their photocatalytic degradation. This research is relevant for environmental remediation and understanding the degradation pathways of these compounds in nature (Torimoto et al., 1996).

Antimicrobial and Antioxidant Activities

New benzamide derivatives from marine-associated Streptomyces, including compounds related to 2-(5-Chloro-2-methoxybenzamido)-5-phenylthiophene-3-carboxamide, have been isolated and studied for their antimicrobial and antioxidant activities. Such research can lead to the discovery of novel bioactive compounds (Yang et al., 2015).